Cas no 1219841-74-3 (1-(3-fluorophenyl)methanesulfonyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine)

• Product name: 1-(3-fluorophenyl)methanesulfonyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine
• CAS No: 1219841-74-3
• MF: C₁₅H₁₈FN₃O₂S₂
• MW: 355.450724124908
• CID: 6177934
• PubChem ID: 49675873

1-(3-fluorophenyl)methanesulfonyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)methanesulfonyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine
• 1-[(3-fluorophenyl)methanesulfonyl]-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine
• VU0645235-1
• 1219841-74-3
• 2-[1-[(3-fluorophenyl)methylsulfonyl]piperidin-3-yl]-5-methyl-1,3,4-thiadiazole
• AKOS024511103
• 2-(1-((3-fluorobenzyl)sulfonyl)piperidin-3-yl)-5-methyl-1,3,4-thiadiazole
• SR-01000922814
• SR-01000922814-1
• F5494-0255

• Inchi： 1S/C15H18FN3O2S2/c1-11-17-18-15(22-11)13-5-3-7-19(9-13)23(20,21)10-12-4-2-6-14(16)8-12/h2,4,6,8,13H,3,5,7,9-10H2,1H3
• InChI Key： KVLJKYOXGLRMAR-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1)F)(N1CCCC(C2=NN=C(C)S2)C1)(=O)=O

Computed Properties

• Exact Mass: 355.08244733g/mol
• Monoisotopic Mass: 355.08244733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 99.8Ų

Additional information on 1-(3-fluorophenyl)methanesulfonyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine

Introduction to 1-(3-Fluorophenyl)methanesulfonyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine (CAS No. 1219841-74-3)

1-(3-Fluorophenyl)methanesulfonyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine (CAS No. 1219841-74-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a piperidine ring, a fluorinated phenyl group, and a methylated thiadiazole moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 1-(3-fluorophenyl)methanesulfonyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine involves multiple steps and requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have facilitated the efficient and scalable production of this compound, making it more accessible for both academic and industrial research.

In terms of its biological activity, 1-(3-fluorophenyl)methanesulfonyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine has been extensively studied for its potential as a therapeutic agent. One of the key areas of interest is its role as a modulator of various biological pathways. For instance, it has been shown to exhibit potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Additionally, 1-(3-fluorophenyl)methanesulfonyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine has demonstrated significant antitumor activity in preclinical studies. It has been found to induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell survival and proliferation. This property has led to its evaluation as a potential anticancer agent in both in vitro and in vivo models.

The pharmacokinetic properties of 1-(3-fluorophenyl)methanesulfonyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine have also been investigated to understand its behavior in biological systems. Studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life, which are crucial factors for its development as an oral therapeutic agent. Furthermore, its low toxicity profile in animal models suggests that it may be well-tolerated by patients.

In the context of drug discovery and development, 1-(3-fluorophenyl)methanesulfonyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine represents an important lead compound that can be further optimized through structure-based drug design approaches. Researchers are actively exploring modifications to its structure to enhance its potency and selectivity while minimizing potential side effects.

The clinical potential of 1-(3-fluorophenyl)methanesulfonyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine is further supported by ongoing clinical trials. These trials aim to evaluate its safety and efficacy in human subjects suffering from various diseases. Preliminary results from phase I trials have been encouraging, with the compound demonstrating acceptable safety profiles and preliminary evidence of therapeutic benefit.

In conclusion, 1-(3-fluorophenyl)methanesulfonyl-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine (CAS No. 1219841-74-3) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the treatment of various diseases.